Cas no 36728-72-0 (A'-Neo-30-norgammacerane)

• Product Name: A'-Neo-30-norgammacerane
• CAS No: 36728-72-0
• MF: C₂₉H₅₀
• MW: 398.707309246063
• CID: 312352
• PubChem ID: 14283212
• Update Time: 2025-04-19

A'-Neo-30-norgammacerane Chemical and Physical Properties

Names and Identifiers

• A'-Neo-30-norgammacerane
• 17ß(H),21ß(H)-30-Norhopane
• 17ß(H),21ß(H)-30-Norhopaneneat
• 36728-72-0
• 17Beta(H),21beta(H)-30-norhopane
• (3S,3As,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3-ethyl-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene

• Inchi： 1S/C29H50/c1-8-20-12-17-26(4)21(20)13-18-28(6)23(26)10-11-24-27(5)16-9-15-25(2,3)22(27)14-19-29(24,28)7/h20-24H,8-19H2,1-7H3/t20-,21-,22-,23+,24+,26-,27-,28+,29+/m0/s1
• InChI Key： XKJROQIFLGXWEY-ZTPVQENVSA-N
• SMILES： [C@@]12(C)CC[C@H]3[C@@H](CC)CC[C@]3(C)[C@H]1CC[C@@H]1[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 398.391252
• Monoisotopic Mass: 398.391252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 11.2

Experimental Properties

• Density: 0.923
• Boiling Point: 447.6°Cat760mmHg
• Flash Point: 215.7°C
• LogP: 8.88790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives